Cas no 59587-09-6 (N-Acetyl-L-cysteine ethyl ester)

• Product Name: N-Acetyl-L-cysteine ethyl ester
• CAS No: 59587-09-6
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• MDL: MFCD09954466
• CID: 371765
• PubChem ID: 148861
• Update Time: 2025-04-19

N-Acetyl-L-cysteine ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-,ethyl ester
• (R)-Ethyl 2-acetamido-3-mercaptopropanoate
• ethyl (2R)-2-acetamido-3-sulfanylpropanoate
• N-ACETYL-L-CYSTEINE ETHYL ESTER
• AC1L3XYE
• AG-G-12424
• CTK5B0172
• ethyl (2R)-2(acetylamino)-3-sulfanylpropanoate
• L-2-Acetamino-3-mercapto-propionsaeure-aethylester
• N-acetyl-cysteine ethyl ester
• N-Acetylcysteine ethylester
• N-Acetyl-L-cystein-aethylester
• SBB067229
• L-Cysteine, N-acetyl-, ethyl ester
• n-acetylcysteine ethyl ester
• N-Acetyl Cysteine Ethyl Ester
• MSMRAGNKRYVTCX-LURJTMIESA-N
• AK174778
• HY-134495
• A832374
• N-Acetyl-L-cysteine ethyl ester; N-Acetyl-L-cysteine ethyl ester; N-Acetylcysteine ethyl ester
• HT8ACS9ZPT
• SCHEMBL122645
• UNII-HT8ACS9ZPT
• 59587-09-6
• AKOS006311007
• Ac-Cys-OEt
• DTXSID80208249
• F31243
• CS-0143470
• AS-60456
• MFCD09954466
• DB-320882
• N-Acetyl-L-cysteine ethyl ester

• MDL： MFCD09954466
• Inchi： 1S/C7H13NO3S/c1-3-11-7(10)6(4-12)8-5(2)9/h6,12H,3-4H2,1-2H3,(H,8,9)/t6-/m0/s1
• InChI Key： MSMRAGNKRYVTCX-LURJTMIESA-N
• SMILES： SC[C@@H](C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 191.06169
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.4

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives